Cas no 121697-35-6 (Fmoc-ile-osu)

• Product Name: Fmoc-ile-osu
• CAS No: 121697-35-6
• MF: C₂₅H₂₆N₂O₆
• MW: 450.483747005463
• MDL: MFCD00190886
• CID: 4578475
• Update Time: 2025-08-05

Fmoc-ile-osu Chemical and Physical Properties

Names and Identifiers

• Fmoc-ile-osu

• MDL： MFCD00190886
• Inchi： 1S/C25H26N2O6/c1-3-15(2)23(24(30)33-27-21(28)12-13-22(27)29)26-25(31)32-14-20-18-10-6-4-8-16(18)17-9-5-7-11-19(17)20/h4-11,15,20,23H,3,12-14H2,1-2H3,(H,26,31)/t15-,23-/m0/s1
• InChI Key： XPCMQYXXCGKJHT-WNSKOXEYSA-N
• SMILES： C1(COC(=O)N[C@@H]([C@@H](C)CC)C(=O)ON2C(=O)CCC2=O)C2C=CC=CC=2C2C=CC=CC1=2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on Fmoc-ile-osu

Introduction to Fmoc-ile-osu (CAS No. 121697-35-6) in Modern Chemical Biology and Medicinal Chemistry

Chemical synthesis and pharmaceutical development have witnessed significant advancements due to the introduction of innovative reagents and intermediates. Among these, Fmoc-ile-osu, with the CAS number CAS No. 121697-35-6, has emerged as a crucial compound in the field of solid-phase peptide synthesis (SPPS). This compound, formally known as N-(Fmoc)-L-isoleucine O-succinimide ester, plays a pivotal role in the construction of complex peptide molecules, which are fundamental in drug design and biotechnological applications.

The Fmoc-ile-osu reagent is a derivative of L-isoleucine, an essential amino acid, and is widely utilized in the synthesis of peptides due to its stability and compatibility with various coupling reactions. The Fmoc (fluorenylmethyloxycarbonyl) group serves as an protecting group for the amino function of the amino acid, ensuring selective reaction conditions during peptide assembly. The succinimide ester moiety enhances the solubility and reactivity of the compound, making it an ideal choice for SPPS protocols.

In recent years, the demand for high-purity peptides in pharmaceutical research has surged, driven by their applications as therapeutic agents, diagnostic tools, and research probes. The use of Fmoc-ile-osu has been extensively studied in the synthesis of bioactive peptides, including those involved in immunomodulation, enzyme inhibition, and signal transduction pathways. Its incorporation into peptide libraries has facilitated the discovery of novel pharmacophores with significant therapeutic potential.

One of the most notable applications of Fmoc-ile-osu is in the development of peptide-based drugs that target neurological disorders. For instance, researchers have utilized this compound to synthesize analogs of neuropeptides such as substance P and vasoactive intestinal peptide (VIP). These peptides have shown promise in treating conditions like chronic pain and gastrointestinal motility disorders. The precise control over peptide structure afforded by SPPS using Fmoc-ile-osu has been instrumental in optimizing their biological activity and pharmacokinetic properties.

The chemical properties of Fmoc-ile-osu make it particularly suitable for automated peptide synthesis. Its high reactivity with carbodiimide-based coupling reagents ensures efficient formation of amide bonds between amino acids. Additionally, its stability under standard synthetic conditions allows for prolonged reaction times without degradation, which is crucial for complex peptide sequences. These attributes have made it a staple reagent in both academic and industrial laboratories engaged in peptide chemistry.

Recent studies have also explored the use of Fmoc-ile-osu in combinatorial chemistry approaches to discover novel drug candidates. By integrating this compound into diverse peptide libraries, researchers can rapidly screen large numbers of sequences for biological activity. This method has been particularly successful in identifying peptides that interact with specific protein targets, leading to the development of targeted therapies for diseases such as cancer and inflammatory disorders.

The versatility of Fmoc-ile-osu extends beyond its role in peptide synthesis. It has been employed in the development of peptidomimetics—molecules that mimic the structure and function of natural peptides but with improved pharmacological properties. These peptidomimetics often exhibit enhanced stability, reduced immunogenicity, and prolonged half-life compared to their peptide counterparts. The use of Fmoc-ile-osu as a building block has facilitated the creation of these advanced therapeutic agents.

In conclusion, Fmoc-ile-osu (CAS No. 121697-35-6) represents a cornerstone compound in modern chemical biology and medicinal chemistry. Its widespread application in peptide synthesis underscores its importance in drug discovery and biotechnological research. As our understanding of biological processes continues to evolve, compounds like Fmoc-ile-osu will remain indispensable tools for developing innovative therapeutic solutions.